N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C14H16N4O/c19-14(8-18-10-15-9-16-18)17-13-7-3-5-11-4-1-2-6-12(11)13/h3,5,7,9-10H,1-2,4,6,8H2,(H,17,19)
• InChI Key: KQGFRICQGMSHMW-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC=C2NC(=O)CN3C=NC=N3
• Molecular Formula: C14H16N4O
• Molecular Weight: 256.30 g/mol

Description

N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide is a chemical compound that has garnered significant attention in the scientific community. It is primarily used for research purposes and has shown promising results in various studies.

Mechanism of Action

The exact mechanism of action of N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in various biological processes.
Biochemical and Physiological Effects:
N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide has been shown to have several biochemical and physiological effects. It has been found to inhibit cell growth and induce cell death in certain cancer cells. It has also been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide is its versatility in different lab experiments. It has shown to be useful in studying various biological processes and has potential in the development of new drugs. However, one of the limitations is its cost and availability, which may hinder its widespread use in research.

Future Directions

There are several future directions for N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide. One potential direction is its use in the development of new cancer treatments. It may also be useful in the treatment of neurological disorders and other diseases. Additionally, further studies are needed to fully understand its mechanism of action and potential applications in research.
In conclusion, N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide is a chemical compound that has shown promise in various scientific research studies. Its versatility in different lab experiments and potential applications in the development of new drugs make it an exciting area of research. Further studies are needed to fully understand its mechanism of action and potential applications in research.

Synthesis Methods

The synthesis of N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide is a complex process that involves several steps. The starting material is 1,2,4-triazole, which is reacted with 5,6,7,8-tetrahydronaphthalene-1-carboxylic acid to form the intermediate product. This intermediate is then reacted with acetic anhydride to produce the final product, N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide.

Scientific Research Applications

N-(5,6,7,8-tetrahydronaphthalen-1-yl)-2-(1,2,4-triazol-1-yl)acetamide has been used in various scientific research studies. It has shown promise in the treatment of several diseases, including cancer and neurological disorders. It has also been used as a tool for studying the structure and function of certain proteins.